1-ethynylcycloheptan-1-amine hydrochloride
Overview
Description
1-Ethynylcycloheptan-1-amine hydrochloride (ECH) is an organic compound that belongs to the cycloalkane family. It is a versatile compound with a wide range of applications in the scientific research field. ECH has been used in a variety of studies ranging from drug development to biochemical and physiological effects. In
Scientific Research Applications
1-ethynylcycloheptan-1-amine hydrochloride has been used in a variety of scientific research applications. It has been used in drug development, as a model compound for the study of drug metabolism, and as a substrate for enzyme-catalyzed reactions. It has also been used to study the biochemical and physiological effects of drugs.
Mechanism of Action
1-ethynylcycloheptan-1-amine hydrochloride is thought to act on the central nervous system by binding to certain receptors. It has been shown to increase the activity of certain neurotransmitters, such as dopamine and serotonin, which can lead to changes in behavior and mood.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to have an antidepressant effect, to reduce anxiety, and to act as a neuroprotective agent. It has also been shown to have anti-inflammatory, antioxidant, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
1-ethynylcycloheptan-1-amine hydrochloride has many advantages for use in laboratory experiments. It is a relatively stable compound and can be stored for long periods of time. It is also relatively easy to synthesize and is not toxic or hazardous. However, it is important to note that this compound is not soluble in water and must be dissolved in an organic solvent such as ethanol or methanol for use in experiments.
Future Directions
1-ethynylcycloheptan-1-amine hydrochloride has many potential applications in the field of scientific research. It could be used to study the effects of drugs on the central nervous system and to develop new drugs. It could also be used to study the biochemical and physiological effects of drugs and to develop new therapeutic agents. Additionally, this compound could be used to study the effects of environmental toxins and to develop new methods of detoxification. Finally, this compound could be used to study the effects of aging on the body and to develop new treatments for age-related diseases.
Synthesis Methods
1-ethynylcycloheptan-1-amine hydrochloride can be synthesized through a variety of methods. One method involves the reaction of ethynylcycloheptan-1-amine with hydrochloric acid. This reaction produces this compound hydrochloride as a white solid. Other methods for the synthesis of this compound involve the use of reagents such as sodium borohydride and sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethynylcycloheptan-1-amine hydrochloride involves the addition of an ethynyl group to cycloheptanone followed by reductive amination to form the amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cycloheptanone", "Sodium ethynide", "Ammonia", "Hydrogen gas", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cycloheptanone is treated with sodium ethynide to form 1-ethynylcycloheptanone.", "Step 2: 1-ethynylcycloheptanone is then reacted with ammonia and hydrogen gas in the presence of a catalyst to form 1-ethynylcycloheptan-1-amine.", "Step 3: 1-ethynylcycloheptan-1-amine is then reacted with hydrochloric acid to form 1-ethynylcycloheptan-1-amine hydrochloride." ] } | |
CAS RN |
1823581-60-7 |
Molecular Formula |
C9H16ClN |
Molecular Weight |
173.7 |
Purity |
95 |
Origin of Product |
United States |
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